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Compound of Interest

Compound Name: 4-Bromophenoxytriisopropylsilane

CAS No.: 193966-77-7

Cat. No.: B140189

Get Quote

CAS Number: 193966-77-7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-
Bromophenoxytriisopropylsilane, a versatile silyl ether with significant applications in

organic synthesis and drug discovery. As a bifunctional molecule, it incorporates a synthetically

useful bromine atom, a stable triisopropylsilyl (TIPS) protected phenol, and a lipophilic

character, making it a valuable building block in the synthesis of complex molecular

architectures. This document will delve into its synthesis, spectroscopic characterization, key

applications with a focus on cross-coupling reactions, and essential safety and handling

protocols.

Molecular Structure and Physicochemical
Properties
4-Bromophenoxytriisopropylsilane possesses a well-defined structure that dictates its

reactivity and utility in organic synthesis. The key features include:
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4-Bromophenyl Group: The bromine atom on the aromatic ring serves as a versatile handle

for a wide range of cross-coupling reactions, including Suzuki, Heck, Sonogashira, and

Buchwald-Hartwig aminations. The reactivity of the C-Br bond is well-established in

palladium-catalyzed transformations.[1]

Triisopropylsilyl (TIPS) Ether: The phenolic oxygen is protected by a bulky triisopropylsilyl

group. The TIPS group is known for its high steric hindrance, which imparts significant

stability to the protected hydroxyl group under a variety of reaction conditions, including

exposure to strong bases and organometallic reagents.[2][3] This stability is crucial in multi-

step syntheses where other functional groups in the molecule need to be manipulated

without affecting the phenol.

Property Value Source

CAS Number 193966-77-7 Internal Knowledge

Molecular Formula C₁₅H₂₅BrOSi Internal Knowledge

Molecular Weight 329.35 g/mol Internal Knowledge

Appearance

Expected to be a colorless to

pale yellow oil or low-melting

solid

Deduced from similar

compounds

Solubility

Soluble in common organic

solvents (e.g., THF, DCM,

diethyl ether, hexanes)

Deduced from similar

compounds

Synthesis of 4-Bromophenoxytriisopropylsilane
The synthesis of 4-Bromophenoxytriisopropylsilane is typically achieved through the

silylation of 4-bromophenol with triisopropylsilyl chloride (TIPSCl) in the presence of a suitable

base. The steric bulk of the TIPS group necessitates careful selection of reaction conditions to

ensure efficient conversion.

Experimental Protocol: Synthesis via Silylation of 4-
Bromophenol
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This protocol describes a general and efficient method for the preparation of 4-
Bromophenoxytriisopropylsilane.

Materials:

4-Bromophenol

Triisopropylsilyl chloride (TIPSCl)

Imidazole or Triethylamine (Et₃N)

Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexanes and Ethyl acetate for elution

Step-by-Step Methodology:

Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar and

under an inert atmosphere (e.g., nitrogen or argon), add 4-bromophenol (1.0 eq).

Dissolution: Dissolve the 4-bromophenol in anhydrous DCM or THF.

Addition of Base: Add imidazole (1.5-2.0 eq) or triethylamine (1.5 eq) to the solution and stir

until all solids have dissolved. The base acts as a scavenger for the HCl generated during

the reaction.[3]

Addition of Silylating Agent: Slowly add triisopropylsilyl chloride (1.1-1.2 eq) to the stirred

solution at room temperature. The reaction is often exothermic, and for larger scale

reactions, cooling in an ice bath may be necessary.
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Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography

(TLC) until the starting material (4-bromophenol) is consumed.

Work-up: Upon completion, quench the reaction by adding saturated aqueous NaHCO₃

solution. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM

or diethyl ether.

Washing: Wash the combined organic layers sequentially with water and brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the crude product by flash column chromatography on silica gel using a

gradient of hexanes and ethyl acetate to afford 4-Bromophenoxytriisopropylsilane as a

pure compound.

4-Bromophenol

Reaction Mixture

TIPSCl

Base (Imidazole or Et3N)

Anhydrous Solvent (DCM or THF)

Aqueous Work-upReaction Completion Column Chromatography 4-Bromophenoxytriisopropylsilane

Click to download full resolution via product page

Caption: Synthetic workflow for 4-Bromophenoxytriisopropylsilane.

Spectroscopic Characterization
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Accurate characterization of 4-Bromophenoxytriisopropylsilane is crucial for confirming its

identity and purity. The following are the expected spectroscopic data based on its structure

and data from analogous compounds.

¹H NMR (Proton Nuclear Magnetic Resonance)
Aromatic Protons: Two doublets in the aromatic region (typically δ 6.8-7.5 ppm). The protons

ortho to the bromine will appear as a doublet, and the protons ortho to the oxygen will

appear as another doublet, both with typical ortho-coupling constants (J ≈ 8-9 Hz).

TIPS Group Protons: A septet (or multiplet) for the three methine (CH) protons of the

isopropyl groups (typically δ 1.1-1.3 ppm) and a doublet for the 18 methyl (CH₃) protons

(typically δ 1.0-1.1 ppm).

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance)
Aromatic Carbons: Four signals in the aromatic region (typically δ 115-160 ppm). The carbon

bearing the oxygen will be the most downfield, followed by the carbon bearing the bromine,

and the two CH carbons.

TIPS Group Carbons: Two signals for the isopropyl groups: one for the methine carbons

(CH) and one for the methyl carbons (CH₃).

FTIR (Fourier-Transform Infrared Spectroscopy)
Si-O-C Stretch: A strong and characteristic absorption band in the region of 1050-1150 cm⁻¹

is expected for the silyl ether linkage.[4]

Aromatic C-H Stretch: Peaks above 3000 cm⁻¹.

Aliphatic C-H Stretch: Peaks just below 3000 cm⁻¹ corresponding to the isopropyl groups.

C-Br Stretch: A peak in the fingerprint region, typically around 500-600 cm⁻¹.

Absence of O-H Stretch: The absence of a broad O-H stretching band around 3200-3600

cm⁻¹ confirms the successful protection of the phenolic hydroxyl group.[5]

Mass Spectrometry (MS)
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Molecular Ion Peak (M+): The mass spectrum should show a molecular ion peak

corresponding to the molecular weight of the compound (m/z = 329.35). Due to the presence

of bromine, a characteristic isotopic pattern will be observed with two peaks of nearly equal

intensity at M+ and M+2.

Fragmentation Pattern: Common fragmentation pathways for silyl ethers include the loss of

an isopropyl group.[6][7] Fragmentation of the brominated aromatic ring may also be

observed.[8]

Applications in Drug Development and Organic
Synthesis
The bifunctional nature of 4-Bromophenoxytriisopropylsilane makes it a highly valuable

intermediate in the synthesis of complex organic molecules, particularly in the field of drug

discovery.

Precursor for Cross-Coupling Reactions
The primary application of this compound is as a building block in palladium-catalyzed cross-

coupling reactions. The C-Br bond can be readily functionalized to introduce a wide variety of

substituents, including:

Aryl and Heteroaryl Groups (Suzuki Coupling): Reaction with boronic acids or esters allows

for the formation of biaryl structures, which are common motifs in many pharmaceutical

agents.

Alkenyl Groups (Heck Coupling): Introduction of vinyl groups to form stilbene-like structures.

Alkynyl Groups (Sonogashira Coupling): Formation of aryl alkynes, which are precursors to

many complex molecules.

C-N Bond Formation (Buchwald-Hartwig Amination): Synthesis of arylamines, an important

class of compounds in medicinal chemistry.
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4-Bromophenoxytriisopropylsilane

Suzuki Coupling
(Ar-B(OH)₂)Pd Catalyst

Heck Coupling
(Alkene)Pd Catalyst

Sonogashira Coupling
(Alkyne)

Pd/Cu Catalysts

Buchwald-Hartwig
(Amine)

Pd Catalyst

Biaryl Product

Stilbene Derivative

Aryl Alkyne

Arylamine

Click to download full resolution via product page

Caption: Key cross-coupling applications.

Deprotection to Reveal the Phenolic Hydroxyl Group
Following the desired synthetic transformations at the bromine position, the TIPS protecting

group can be selectively removed to unmask the phenol. This is typically achieved under mild

conditions using a fluoride source or acidic conditions, depending on the other functional

groups present in the molecule.[9]

Common Deprotection Methods:

Tetrabutylammonium fluoride (TBAF) in THF: A widely used and efficient method for cleaving

silyl ethers.

Hydrofluoric acid-pyridine (HF-Py) in THF: A less basic alternative to TBAF, suitable for base-

sensitive substrates.
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Acidic conditions (e.g., acetic acid or HCl in a protic solvent): The TIPS group is more labile

to acid than other bulky silyl ethers like TBDPS.

Safety, Handling, and Storage
As with all chemical reagents, proper safety precautions must be observed when handling 4-
Bromophenoxytriisopropylsilane.

General Handling: Handle in a well-ventilated fume hood. Wear appropriate personal

protective equipment (PPE), including safety glasses, gloves, and a lab coat.[10] Avoid

inhalation of vapors and contact with skin and eyes.

Reactivity: Silyl halides and their derivatives are sensitive to moisture and can hydrolyze to

release the corresponding silanol and hydrobromic acid.[10][11]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away

from moisture and incompatible materials such as strong oxidizing agents and strong acids.

[10][11]

First Aid Measures:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids occasionally. Seek medical attention.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen.

Ingestion: Do not induce vomiting. Give large quantities of water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Conclusion
4-Bromophenoxytriisopropylsilane is a valuable and versatile synthetic intermediate that

offers a unique combination of a stable, sterically hindered silyl ether and a reactive aromatic

bromide. Its utility in a wide range of cross-coupling reactions makes it a key building block for
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the synthesis of complex molecules in drug discovery and materials science. This guide

provides the essential technical information for its synthesis, characterization, and safe

handling, empowering researchers to effectively utilize this compound in their synthetic

endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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